N3-Ethylmorpholine vs C6-Morpholinopropoxy Pharmacophore
The target compound positions its morpholine ring at the quinazolinone N3 position via a two-carbon ethyl linker (-CH2CH2-), creating a fundamentally different three-dimensional pharmacophore compared to gefitinib, which attaches morpholine at C6 via a three-carbon propoxy linker (-OCH2CH2CH2-). This positional shift relocates the basic morpholine nitrogen approximately 5-7 Å from its position in gefitinib, altering hydrogen-bonding capacity and target engagement geometry. In the quinazolin-4(3H)-one series, the N3 substitution pattern is known to critically influence both potency and selectivity: compounds with N3-aryl substitution but lacking the ethylmorpholine feature show tyrosinase IC50 values of 120 ± 2 μM [1], while optimized quinazolin-4(3H)-one EGFR inhibitors with tailored N3 and C6 substituents achieve IC50 values of 0.069 μM—a >1,700-fold potency difference attributable to substitution architecture [2].
Estimated morpholine N displacement: 5–7 Å from gefitinib pose
| Evidence Dimension | Morpholine attachment position and linker length |
|---|---|
| Target Compound Data | N3-CH2CH2-morpholine (ethyl linker; 2-carbon spacer; morpholine at N3) |
| Comparator Or Baseline | Gefitinib: C6-OCH2CH2CH2-morpholine (propoxy linker; 3-carbon spacer; morpholine at C6); 3-(4-Fluorophenyl)-2-morpholinoquinazolin-4(3H)-one: C2-morpholino (direct attachment; 0-carbon spacer) |
| Quantified Difference | Linker length difference of 1-2 carbon atoms; attachment position shift from C6 or C2 to N3; estimated morpholine nitrogen displacement of 5-7 Å from gefitinib binding pose |
| Conditions | Structural comparison based on 2D/3D molecular geometry; no co-crystal structure available for target compound |
Why This Matters
The morpholine attachment site and linker length directly determine which kinase ATP-binding pockets or allosteric sites the compound can productively engage, making this structural distinction critical for target-specific procurement decisions where a defined mechanism of action is required.
- [1] Wang R, Chai WM, Yang Q, Wei MK, Peng Y. 2-(4-Fluorophenyl)-quinazolin-4(3H)-one as a novel tyrosinase inhibitor: Synthesis, inhibitory activity, and mechanism. Bioorg Med Chem. 2016;24(19):4620-4625. doi:10.1016/j.bmc.2016.07.068 View Source
- [2] Design and synthesis of novel quinazolinone-based derivatives as EGFR inhibitors with antitumor activity. J Enzyme Inhib Med Chem. 2022;37(1):2644-2659. doi:10.1080/14756366.2022.2118735 View Source
